Cas no 176436-83-2 (1-Nonyn-3-ol, 1-phenyl-, (3S)-)

• Product Name: 1-Nonyn-3-ol, 1-phenyl-, (3S)-
• CAS No: 176436-83-2
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1362916
• Update Time: 2024-08-17

1-Nonyn-3-ol, 1-phenyl-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Nonyn-3-ol, 1-phenyl-, (3S)-

• Inchi： 1S/C15H20O/c1-2-3-4-8-11-15(16)13-12-14-9-6-5-7-10-14/h5-7,9-10,15-16H,2-4,8,11H2,1H3/t15-/m0/s1
• InChI Key： KMCSJMNPOCAKEH-HNNXBMFYSA-N
• SMILES： C(C1=CC=CC=C1)#C[C@@H](O)CCCCCC

Computed Properties

• Exact Mass: 216.1515

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 331.8±25.0 °C(Predicted)
• PSA: 20.23
• pka: 13.14±0.20(Predicted)